![molecular formula C21H26N8O3S3 B2500551 Ethyl 2-(2-{5-[(4,6-diaminopyrimidin-2-ylthio)methyl]-4-prop-2-enyl(1,2,4-tria zol-3-ylthio)}acetylamino)-4,5-dimethylthiophene-3-carboxylate CAS No. 868153-26-8](/img/structure/B2500551.png)
Ethyl 2-(2-{5-[(4,6-diaminopyrimidin-2-ylthio)methyl]-4-prop-2-enyl(1,2,4-tria zol-3-ylthio)}acetylamino)-4,5-dimethylthiophene-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound of interest, ethyl 2-(2-{5-[(4,6-diaminopyrimidin-2-ylthio)methyl]-4-prop-2-enyl(1,2,4-triazol-3-ylthio)}acetylamino)-4,5-dimethylthiophene-3-carboxylate, is a complex molecule that appears to be related to various synthesized compounds with potential biological activities. The papers provided discuss similar compounds with triazole, pyrimidine, and thiazole moieties, which are often seen in pharmaceuticals and agrochemicals due to their diverse biological activities.
Synthesis Analysis
The synthesis of related compounds involves multi-step reactions, starting from simple precursors to more complex structures. For instance, ethyl 2-(5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-yl)pent-4-enoate was synthesized and identified using various spectroscopic techniques, including FT-IR, NMR, and single crystal x-ray diffraction . Another example is the transformation of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)thiazole-5-carboxylate into various substituted pyridine derivatives . These methods could potentially be applied or adapted for the synthesis of the compound .
Molecular Structure Analysis
The molecular structure of related compounds has been extensively analyzed using both experimental and theoretical methods. Spectral analysis, including NMR and IR, is commonly used to identify functional groups and confirm the structure of synthesized compounds. Additionally, DFT/B3LYP calculations provide insights into the optimized structure, electronic properties, and potential reactivity of the molecules . Such analyses are crucial for understanding the behavior of the compound under study.
Chemical Reactions Analysis
The compounds discussed in the papers undergo various chemical reactions to achieve the desired modifications. For example, reactions with dinucleophiles lead to the formation of substituted pyrimidinecarboxylates . Similarly, the interaction of different starting materials can lead to the formation of new heterocyclic compounds with potential biological activities . These reactions are indicative of the versatility and reactivity of the core structures related to the compound of interest.
Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds are influenced by their molecular structure. Theoretical calculations can predict properties such as HOMO-LUMO gaps, which are indicative of chemical stability and reactivity . The molecular docking studies suggest that these compounds could have significant biological activities, as seen in the potential inhibition of the c-MET protein, which is relevant for cancer treatment . The solubility, melting points, and stability of these compounds can also be inferred from their chemical structure and substituents.
Scientific Research Applications
Synthesis and Structural Analysis
Efficient Synthesis Techniques
The compound has been synthesized efficiently through various methods. For example, Yong Sun et al. (2010) detailed the synthesis of similar compounds via the Gewald reaction, demonstrating the chemical's versatility in synthesis processes (Yong Sun, N. Huang, & M. Ding, 2010).
Molecular Structure Elucidation
Studies like that by Chao Wu et al. (2005) have focused on determining the molecular structures of related compounds, indicating the importance of such chemicals in structural chemistry (Chao Wu, You-Quan Zhu, H. B. Li, Jian Li, Xue-Ling Ren, Bin Li, & Hua-zheng Yang, 2005).
Biological and Medicinal Applications
Antimicrobial and Antitumor Potential
Research has shown potential antimicrobial and antitumor activities of related compounds. Ghorab et al. (2013) investigated novel thiophene and thienopyrimidine derivatives for their antiproliferative activity, suggesting the possibility of similar applications for the compound (M. Ghorab, A. Al‐Dhfyan, M. Al-Dosari, M. El-Gazzar, & M. Alsaid, 2013).
Radioimaging Applications
Abdel-Ghany et al. (2013) synthesized and evaluated a dipeptide derivative for its potential as a novel imaging agent, indicating the relevance of structurally similar compounds in radioimaging (I. Abdel-Ghany, K. A. Moustafa, H. M. Abdel-Bary, & H. A. Shamsel-Din, 2013).
Chemical Properties and Transformations
- Versatile Chemical Transformations: The compound exhibits a broad range of chemical transformations, as shown in studies like that by Albreht et al. (2009), who explored the transformations of similar compounds into various heterocyclic systems (A. Albreht, Uroš Uršič, J. Svete, & B. Stanovnik, 2009).
properties
IUPAC Name |
ethyl 2-[[2-[[5-[(4,6-diaminopyrimidin-2-yl)sulfanylmethyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-4,5-dimethylthiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N8O3S3/c1-5-7-29-15(9-33-20-24-13(22)8-14(23)25-20)27-28-21(29)34-10-16(30)26-18-17(19(31)32-6-2)11(3)12(4)35-18/h5,8H,1,6-7,9-10H2,2-4H3,(H,26,30)(H4,22,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXGWRFDTVHDGSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1C)C)NC(=O)CSC2=NN=C(N2CC=C)CSC3=NC(=CC(=N3)N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N8O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
534.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.